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Compound of Interest

Compound Name:
4-Acetoxy-4'-

pentyloxybenzophenone

Cat. No.: B1292310 Get Quote

Despite a defined chemical structure and commercial availability, 4-Acetoxy-4'-
pentyloxybenzophenone remains a compound with a notably sparse footprint in scientific

literature and historical records. An in-depth review of public databases and scholarly articles

reveals a significant lack of information regarding its discovery, detailed synthetic protocols,

and specific applications, precluding the creation of a comprehensive technical guide as of late

2025.

Currently, the available information on 4-Acetoxy-4'-pentyloxybenzophenone is limited to

basic physicochemical properties, primarily from chemical supplier databases. There is no

readily accessible record of its initial synthesis, the researchers or institution responsible for its

discovery, or the historical context of its development. Similarly, its potential applications in

research, drug development, or materials science are not documented in peer-reviewed

publications or patents.

Physicochemical Properties
The fundamental chemical identifiers and predicted properties of 4-Acetoxy-4'-
pentyloxybenzophenone are summarized below. It is critical to note that the boiling point and

density are predicted values and have not been experimentally verified in the available

literature.
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Property Value Source

CAS Number 890099-89-5 Chemical Supplier Databases

Molecular Formula C₂₀H₂₂O₄ Chemical Supplier Databases

Molecular Weight 326.39 g/mol Chemical Supplier Databases

Predicted Boiling Point 466.3 ± 30.0 °C
Chemical Supplier

Databases[1]

Predicted Density 1.105 ± 0.06 g/cm³
Chemical Supplier

Databases[1]

Synthesis and Experimental Protocols
A thorough search for detailed experimental protocols for the synthesis of 4-Acetoxy-4'-
pentyloxybenzophenone yielded no specific results. While general methods for the synthesis

of substituted benzophenones are well-established, a specific, validated protocol for this

particular molecule is not publicly available. Such a synthesis would likely involve a multi-step

process, potentially starting from 4-hydroxybenzophenone and involving etherification to add

the pentyloxy group and subsequent acetylation of a hydroxyl group on the other phenyl ring,

or a Friedel-Crafts acylation approach. However, without published experimental data, any

proposed pathway remains speculative.

The absence of this compound in the scientific literature means there are no associated

signaling pathway studies, experimental workflows, or logical relationship diagrams to be

visualized.

Conclusion
For researchers, scientists, and drug development professionals, 4-Acetoxy-4'-
pentyloxybenzophenone represents a chemical entity with a clear structure but an enigmatic

history and application profile. The lack of published data suggests that it may be a novel

compound with yet-to-be-explored properties, a specialized intermediate in a proprietary

industrial process, or a compound that was synthesized but did not exhibit properties of

significant scientific interest. Further investigation into this molecule would require de novo
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synthesis and characterization, as the existing body of scientific knowledge provides no

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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